methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate

• IUPAC Name: methyl 2-[4-[[2-(1-oxo-4-phenylphthalazin-2-yl)acetyl]amino]phenoxy]acetate
• InChI: InChI=1S/C25H21N3O5/c1-32-23(30)16-33-19-13-11-18(12-14-19)26-22(29)15-28-25(31)21-10-6-5-9-20(21)24(27-28)17-7-3-2-4-8-17/h2-14H,15-16H2,1H3,(H,26,29)
• InChI Key: QCZJRMVBAQAMBX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC=CC=C4
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

Methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate exerts its pharmacological effects by inhibiting the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This inhibition leads to a decrease in tumor growth and metastasis, as well as a reduction in inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels). It has also been shown to have antioxidant and anti-inflammatory effects, as well as antimicrobial activity against certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate in lab experiments is its specificity for MMPs, which allows for targeted inhibition of these enzymes. However, one limitation is its potential toxicity, which requires careful handling and monitoring.

Future Directions

For research on methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate include investigating its potential applications in other diseases, such as cardiovascular disease and neurological disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound, as well as its long-term safety and efficacy.

Synthesis Methods

Methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate can be synthesized using a multi-step process involving the reaction of phthalic anhydride with phenylhydrazine, followed by acylation with acetic anhydride and subsequent coupling with 4-aminophenol. The final product is obtained by methylation of the phenolic hydroxyl group using methyl iodide.

Scientific Research Applications

Methyl (4-{[(1-oxo-4-phenylphthalazin-2(1H)-yl)acetyl]amino}phenoxy)acetate has been extensively studied for its potential applications in cancer therapy, due to its ability to inhibit the activity of certain enzymes involved in tumor growth and metastasis. It has also been investigated for its anti-inflammatory, antioxidant, and antimicrobial properties.